Cas no 58814-41-8 (3-tert-butylisoquinolin-1-amine)
58814-41-8 structure
Product Name:3-tert-butylisoquinolin-1-amine
CAS No:58814-41-8
MF:C13H16N2
MW:200.279542922974
CID:1612327
PubChem ID:3041923
Update Time:2025-04-21
3-tert-butylisoquinolin-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-tert-butylisoquinolin-1-amine
- BRN 0474703
- 1-Isoquinolinamine, 3-(1,1-dimethylethyl)-
- DB-339538
- Isoquinoline, 1-amino-3-tert-butyl-
- AKOS005232368
- SCHEMBL1370441
- 5-22-10-00433 (Beilstein Handbook Reference)
- 1-Amino-3-tert-butylisoquinoline
- 58814-41-8
- DTXSID30207545
-
- Inchi: 1S/C13H16N2/c1-13(2,3)11-8-9-6-4-5-7-10(9)12(14)15-11/h4-8H,1-3H3,(H2,14,15)
- InChI Key: BXWSZTOFUTUGKG-UHFFFAOYSA-N
- SMILES: N1C(=C2C=CC=CC2=CC=1C(C)(C)C)N
Computed Properties
- Exact Mass: 200.13148
- Monoisotopic Mass: 200.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.91
3-tert-butylisoquinolin-1-amine Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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